[5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid

• IUPAC Name: 2-[5-(3-ethoxy-5-iodo-4-methoxyphenyl)tetrazol-2-yl]acetic acid
• InChI: InChI=1S/C12H13IN4O4/c1-3-21-9-5-7(4-8(13)11(9)20-2)12-14-16-17(15-12)6-10(18)19/h4-5H,3,6H2,1-2H3,(H,18,19)
• InChI Key: NTJDSJVJNYYGKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2=NN(N=N2)CC(=O)O)I)OC
• Molecular Formula: C12H13IN4O4
• Molecular Weight: 404.16 g/mol

Description

[5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid, commonly known as EIPTA, is a tetrazole-based compound that has gained significant attention in the scientific community due to its diverse biological properties. It is a potent inhibitor of COX-2, an enzyme that plays a crucial role in inflammation and pain. EIPTA has also been shown to exhibit anti-cancer, anti-inflammatory, and neuroprotective properties.

Mechanism of Action

EIPTA exerts its biological effects by inhibiting the activity of COX-2, an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. Prostaglandins are known to play a crucial role in inflammation and pain. By inhibiting COX-2, EIPTA reduces the production of prostaglandins, thereby reducing inflammation and pain. Additionally, EIPTA has been shown to inhibit the activity of other enzymes such as lipoxygenase and phospholipase A2, which are also involved in inflammation and pain.
Biochemical and Physiological Effects:
EIPTA has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation and pain, and protect against oxidative stress and neurodegeneration. Additionally, EIPTA has been shown to modulate the expression of various genes involved in cancer progression, inflammation, and neuroprotection.

Advantages and Limitations for Lab Experiments

EIPTA has several advantages for lab experiments. It is a potent inhibitor of COX-2, making it a useful tool for studying the role of COX-2 in inflammation and pain. Additionally, EIPTA has been shown to exhibit anti-cancer and neuroprotective properties, making it a promising compound for developing novel therapies for cancer and neurodegenerative diseases. However, there are also some limitations to using EIPTA in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, EIPTA has not been extensively studied in animal models, which limits our understanding of its pharmacokinetics and toxicity.

Future Directions

There are several future directions for research on EIPTA. One potential area of focus is the development of novel therapies for cancer and neurodegenerative diseases based on the anti-cancer and neuroprotective properties of EIPTA. Additionally, further studies are needed to elucidate the pharmacokinetics and toxicity of EIPTA in animal models. Finally, the development of more efficient synthesis methods for EIPTA could improve its yield and make it more accessible for research purposes.

Scientific Research Applications

EIPTA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, colon, and prostate cancer cells. It works by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of proteins involved in cancer progression. EIPTA has also been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and reducing the infiltration of inflammatory cells. Additionally, EIPTA has been found to have neuroprotective properties by reducing oxidative stress and inflammation in the brain.